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Compound of Interest

D,L-Venlafaxine-d11
Hydrochloride (Major)

Cat. No.: B585770

Compound Name:

An In-depth Technical Guide on the Safety and Handling of D,L-Venlafaxine-d11 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling precautions for D,L-
Venlafaxine-d11 Hydrochloride (CAS Number: 1216539-56-8), a deuterated analog of
Venlafaxine Hydrochloride.[1] The following sections detail the hazard classifications, physical
and chemical properties, toxicological data, and recommended procedures for safe handling,
storage, and disposal.

Hazard Identification and Classification

D,L-Venlafaxine-d11 Hydrochloride is classified as a hazardous substance. The primary health
hazards are identified as follows:

Acute Oral Toxicity: Harmful if swallowed.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child and may cause
harm to breast-fed children.[1]

Chronic Aquatic Toxicity: Harmful to aquatic life with long-lasting effects.[1]
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GHS Hazard Pictograms:

e Health Hazard

o Exclamation Mark

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]

H319: Causes serious eye irritation.[1]

H361-H362: Suspected of damaging fertility or the unborn child. May cause harm to breast-
fed children.[1]

H412: Harmful to aquatic life with long lasting effects.[1]

Data Presentation

ble 1: Physical and Chemical :

Property Value Source

D,L-Venlafaxine-d11

Chemical Name ] LGC Standards
Hydrochloride

CAS Number 1216539-56-8 [1]

Molecular Formula C17H17D11CINO2 [1]

Molecular Weight 324.93 g/mol [1]

Appearance Off-White Solid CymitQuimica

Solubility (non-deuterated) 572 mg/mL in water ChemBK

Melting Point (non-deuterated)  215-217 °C ChemBK

Table 2: Toxicological Data
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Test Species Route Value Source

LD50 (Oral, non- )
Rat (female) Oral 350 mg/kg DrugBank Online

deuterated)

LD50 (Oral, non- .
Rat (male) Oral 700 mg/kg DrugBank Online

deuterated)

Note: Specific toxicological data for the deuterated form (d11) is not readily available. The data
presented is for the non-deuterated Venlafaxine Hydrochloride and should be used as an

indicator of potential toxicity.

Experimental Protocols

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. Standard laboratory PPE is required:

o Eye Protection: Wear chemical safety goggles or a face shield.[2]

e Hand Protection: Wear protective gloves (e.g., nitrile rubber).[2]

o Body Protection: A laboratory coat is mandatory. For larger quantities or where significant

exposure is possible, impervious clothing should be worn.[2]

» Respiratory Protection: If engineering controls are not sufficient to control airborne dust, a

suitable respirator should be used.[2]

Safe Handling Workflow

The following workflow outlines the key steps for the safe handling of D,L-Venlafaxine-d11

Hydrochloride from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d11 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585770#safety-and-handling-precautions-for-d-1-
venlafaxine-d11-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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